2-Amino-3-bromopyridine

• IUPAC Name: 3-bromopyridin-2-amine
• InChI: InChI=1S/C5H5BrN2/c6-4-2-1-3-8-5(4)7/h1-3H,(H2,7,8)
• InChI Key: RBCARPJOEUEZLS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)N)Br
• Molecular Formula: C5H5BrN2
• DSSTOX Substance ID: DTXSID00355840
• Molecular Weight: 173.01 g/mol
• CAS RN: 13534-99-1

Description

Synthesis Analysis 2-Amino-3-bromopyridine and its derivatives are synthesized from various starting materials through multiple steps, including diazotization, bromation, oxidation, chlorination, amination, and Hofmann degradation. The synthesis processes are optimized to improve yield and purity, employing techniques such as palladium-catalyzed amination and conditions adjustment for each reaction step to ensure the successful synthesis of the target compound (Xu Liang, 2010).

Molecular Structure Analysis Molecular structure and vibrational spectra of this compound have been studied using density functional theory (DFT) methods, revealing the molecular geometry, vibrational frequencies, and energy distributions. The electronic properties, including HOMO and LUMO energies, provide insights into the molecule's reactivity and stability (M. Kandasamy & G. Velraj, 2012).

Chemical Reactions and Properties this compound engages in various chemical reactions, including coupling and bromination reactions. These reactions are facilitated by different catalysts and conditions, resulting in the formation of a wide range of compounds. The chemical behavior is influenced by the presence of the amino and bromo groups, which contribute to its reactivity and interaction with other molecules (J. Marchand, G. Lolli, & A. Caflisch, 2016).

Physical Properties Analysis The physical properties of this compound, such as melting point, boiling point, and solubility, are essential for its handling and application in different chemical processes. These properties depend on the molecular structure and intermolecular interactions present in the compound. Research on these properties helps in understanding the conditions required for its storage and application in synthesis (Christina Susan Abraham, J. Prasana, & S. Muthu, 2017).

Chemical Properties Analysis this compound exhibits various chemical properties, including acidity, basicity, and reactivity towards different reagents. The amino and bromo substituents significantly influence its chemical behavior, making it a versatile intermediate in organic synthesis. Understanding these properties is crucial for developing new reactions and applications of this compound (K. Bunker, N. Sach, S. Nukui, A. Rheingold, & A. Yanovsky, 2008).

Scientific Research Applications

• Molecular Structure and Vibrational Spectra Analysis : A study on the molecular structure and vibrational spectra of 3-amino-2-bromopyridine and 4-amino-2-bromopyridine using density functional methods highlights their significance in spectroscopic analysis. This research can aid in understanding the fundamental modes and energy distributions within similar compounds (Kandasamy & Velraj, 2012).

• Pharmaceutical and Chemical Intermediates : Another study emphasizes the importance of 2-Amino-6-bromopyridine, a derivative of 2-Amino-3-bromopyridine, as an intermediate in pharmaceutical and chemical industries. This derivative was synthesized through various chemical processes, underscoring its applicability in synthetic chemistry (Liang, 2010).

• Electrocatalytic Carboxylation : Research on the electrocatalytic carboxylation of 2-amino-5-bromopyridine with CO2 in an ionic liquid illustrates the compound's role in green chemistry and sustainable processes. This study provides insights into eco-friendly chemical synthesis methods (Feng et al., 2010).

• Bioactive Natural Products and Organic Materials : A study on the synthesis of 2-aminopyridines, which include derivatives like this compound, highlights their importance as key structural cores in bioactive natural products, medicinally important compounds, and organic materials (Bolliger, Oberholzer, & Frech, 2011).

• Synthesis of Amino-Functionalized Bipyridines : Another research on the synthesis of amino-functionalized 2,2'-bipyridines, using building blocks like 2-chloro- and 2-bromopyridine, shows the compound's utility in creating sophisticated chelating ligands with potential applications in various chemical processes (Hapke, Staats, Wallmann, & Lützen, 2007).

• Bromodomain Ligands Synthesis : The synthesis of derivatives of 3-Amino-2-methylpyridine as BAZ2B bromodomain ligands underscores the compound's significance in the field of medicinal chemistry and drug discovery (Marchand, Lolli, & Caflisch, 2016).

• Electrocatalytic Synthesis Studies : Research on the electrocatalytic synthesis of 6-aminonicotinic acid at silver cathodes using 2-amino-5-bromopyridine demonstrates the compound's role in electrochemical processes (Gennaro et al., 2004).

Safety and Hazards

2-Amino-3-bromopyridine is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area.

Mechanism of Action

Target of Action

The primary target of this compound is the respiratory system . This compound interacts with specific receptors or enzymes within the respiratory system, which can lead to various physiological effects.

Mode of Action

This compound interacts with its targets in the respiratory system through a series of chemical reactions. It is used to synthesize a variety of compounds, including 2-acylamido-3-bromopyridines, 2-anilino-3-bromopyridine, 3-[(2-methoxyphenyl)ethynyl]pyridin-2-amine, 3-[(4-methoxyphenyl)ethynyl]pyridin-2-amine, N-(bromopyridyl)amidines, and carbolines . These reactions are typically catalyzed by palladium .

Biochemical Pathways

The biochemical pathways affected by this compound are primarily related to the synthesis of the aforementioned compounds . The compound’s interaction with its targets can lead to changes in these pathways, potentially affecting downstream effects such as cellular signaling or metabolic processes.

Pharmacokinetics

It is known that the compound has high gastrointestinal absorption and is permeable to the blood-brain barrier . Its lipophilicity (Log Po/w) is 1.69 at 20℃ and pH7 , which may impact its bioavailability and distribution within the body.

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, its solubility can affect its distribution and bioavailability within the body . Additionally, factors such as pH and temperature could potentially impact its stability and reactivity.

Q & A

Q1: What are the common synthetic approaches to obtain 2-Amino-3-bromopyridine?

A1: One approach involves the direct bromination of 2-aminopyridine. While this reaction at room temperature primarily yields 2-amino-5-bromopyridine and 2-amino-3,5-dibromopyridine, conducting the reaction in the gas phase at 500°C over pumice results in a mixture of various brominated aminopyridines. This mixture includes this compound alongside other mono-, di-, and tribrominated isomers. []

Q2: How does this compound behave in Palladium-catalyzed coupling reactions?

A2: this compound readily participates in Palladium-catalyzed Sonogashira coupling reactions with terminal alkynes. This reaction provides an efficient route to 2-amino-3-alkynylpyridines, valuable intermediates in organic synthesis. [] Furthermore, research indicates that this compound can be utilized in the synthesis of azaindoles. One strategy involves a reductive amination of this compound with a functionalized aldehyde, followed by Sonogashira coupling and a Johnson-Claisen rearrangement. This method has proven particularly useful in optimizing the synthesis of Fevipiprant, a DP2 receptor antagonist. [, ]

Q3: Has the interaction of this compound with other molecules been investigated?

A3: Yes, researchers have studied the formation of cocrystals between this compound and 4-methylbenzoic acid. This cocrystal, synthesized through slow evaporation in methanol, is characterized by N-H···O, C=O-H···N, and C-H···Br hydrogen bonding interactions. These interactions play a crucial role in stabilizing the crystal structure. This research involved experimental techniques such as single-crystal X-ray analysis, FTIR, NMR spectroscopy, and powder XRD, alongside theoretical calculations using HF and DFT methods. []

Q4: Are there any studies focusing on the molecular interactions of this compound with solvents like alcohols?

A4: While specific details about the interaction of this compound with alcohols are limited within the provided papers, research exists on the molecular interactions of its isomer, 2-amino-5-bromopyridine, with alcohols. [] This suggests an interest in understanding how these compounds interact with solvents, which is crucial for optimizing reaction conditions and developing further applications.

Q5: What is the significance of exploring different regioisomers like this compound in organic synthesis?

A5: The ability to selectively synthesize and utilize different regioisomers of substituted pyridines, such as this compound, is essential in medicinal chemistry and drug development. These subtle structural differences can significantly impact the biological activity, potency, and selectivity of the resulting compounds. [] This highlights the importance of developing efficient synthetic routes for specific isomers.